Cas no 2172343-44-9 (4-methyl-4-phenylcyclohexane-1-thiol)

• Product Name: 4-methyl-4-phenylcyclohexane-1-thiol
• CAS No: 2172343-44-9
• MF: C₁₃H₁₈S
• MW: 206.347022533417
• CID: 6015457
• PubChem ID: 165840770
• Update Time: 2025-06-08

4-methyl-4-phenylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-phenylcyclohexane-1-thiol
• 2172343-44-9
• EN300-1289326

• Inchi： 1S/C13H18S/c1-13(9-7-12(14)8-10-13)11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3
• InChI Key： KPOMPWPTQURWEH-UHFFFAOYSA-N
• SMILES： SC1CCC(C)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 206.11292175g/mol
• Monoisotopic Mass: 206.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 1Ų

Additional information on 4-methyl-4-phenylcyclohexane-1-thiol

Introduction to 4-methyl-4-phenylcyclohexane-1-thiol (CAS No. 2172343-44-9)

4-methyl-4-phenylcyclohexane-1-thiol, identified by its Chemical Abstracts Service (CAS) number 2172343-44-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of cyclohexane derivatives, characterized by the presence of a thiol (-SH) functional group at the terminal position, combined with a methyl and phenyl substituent on the ring. The molecular structure of this compound not only makes it of interest for synthetic chemistry but also for potential applications in drug discovery and material science.

The synthesis of 4-methyl-4-phenylcyclohexane-1-thiol involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or its derivatives. The introduction of the thiol group at the 1-position is a critical step, often achieved through nucleophilic addition or substitution reactions. The presence of both methyl and phenyl groups at the 4-position introduces steric and electronic effects that influence the reactivity and biological activity of the molecule. This compound’s synthesis requires careful optimization to ensure high yield and purity, which are essential for subsequent applications in research and development.

In recent years, 4-methyl-4-phenylcyclohexane-1-thiol has been explored for its potential pharmacological properties. The thiol group is known to participate in various biochemical pathways, making it a valuable scaffold for drug design. Studies have indicated that thiol-containing compounds can interact with biological targets such as enzymes and receptors, potentially leading to therapeutic effects. For instance, modifications of thiol groups have been shown to enhance binding affinity and selectivity in drug candidates. The structural features of 4-methyl-4-phenylcyclohexane-1-thiol, including its aromatic ring system and alkyl substituents, may contribute to its interaction with specific biological molecules.

One of the most intriguing aspects of 4-methyl-4-phenylcyclohexane-1-thiol is its potential role in medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The compound’s ability to modulate biological pathways suggests that it could serve as a lead molecule for further development into novel drugs. Additionally, its stability under different conditions makes it suitable for use in both laboratory research and industrial applications.

The chemical properties of 4-methyl-4-phenylcyclohexane-1-thiol also make it a useful intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to create a diverse array of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity. The compound’s utility as a building block has been recognized by researchers working on developing new synthetic methodologies.

Recent advancements in computational chemistry have further enhanced the understanding of 4-methyl-4-phenylcyclohexane-1-thiol’s behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict potential binding modes and optimize drug-like properties, such as solubility and metabolic stability. By leveraging computational tools, scientists can accelerate the discovery process and reduce experimental costs associated with traditional trial-and-error approaches.

The applications of 4-methyl-4-phenylcyclohexane-1-thiol extend beyond pharmaceuticals. In material science, this compound has been explored for its potential use in polymer synthesis and as a precursor for specialty chemicals. Its unique structural features make it suitable for creating materials with specific functionalities, such as catalytic activity or enhanced mechanical properties. As research continues to uncover new possibilities, the versatility of 4-methyl-4-phenylcyclohexane-1-thiol is likely to expand even further.

Future directions in the study of 4-methyl-4-phenylcyclohexane-1-thiol include exploring its role in drug development through more comprehensive biochemical assays. Investigating its interactions with enzymes and receptors will provide critical data for optimizing its therapeutic potential. Additionally, studying how this compound behaves in vivo will offer insights into its pharmacokinetics and safety profile, which are essential considerations for any potential drug candidate.

In conclusion, 4-methyl-4-phenylcyclohexane-1-thiol (CAS No. 2172343-44-9) is a promising compound with diverse applications in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable scaffold for drug design and a versatile intermediate for synthetic chemistry. As research progresses, this compound is expected to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.